Cas no 2229501-26-0 (2-(2-fluoro-4-methoxyphenyl)butanedioic acid)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)butanedioic acid
• CAS No: 2229501-26-0
• MF: C₁₁H₁₁FO₅
• MW: 242.200447320938
• CID: 5943649
• PubChem ID: 165666232
• Update Time: 2025-05-22

2-(2-fluoro-4-methoxyphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)butanedioic acid
• EN300-1782424
• 2229501-26-0

• Inchi： 1S/C11H11FO5/c1-17-6-2-3-7(9(12)4-6)8(11(15)16)5-10(13)14/h2-4,8H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： FELWLAAEBWLTBQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)O)CC(=O)O)OC

Computed Properties

• Exact Mass: 242.05905161g/mol
• Monoisotopic Mass: 242.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(2-fluoro-4-methoxyphenyl)butanedioic acid

Research Brief on 2-(2-fluoro-4-methoxyphenyl)butanedioic acid (CAS: 2229501-26-0): Recent Advances and Applications

The compound 2-(2-fluoro-4-methoxyphenyl)butanedioic acid (CAS: 2229501-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorinated aromatic ring and a dicarboxylic acid moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological properties.

One of the most notable advancements in the study of this compound is its application in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers synthesized a series of derivatives based on 2-(2-fluoro-4-methoxyphenyl)butanedioic acid and evaluated their inhibitory activity. The results indicated that certain derivatives exhibited potent COX-2 inhibition with minimal effects on COX-1, suggesting a favorable safety profile for potential therapeutic use.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute demonstrated that 2-(2-fluoro-4-methoxyphenyl)butanedioic acid could modulate key signaling pathways involved in tumor growth and metastasis. Specifically, the compound was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings, published in Cancer Research in early 2024, provide a strong rationale for further development of this molecule as a targeted cancer therapy.

The synthesis and optimization of 2-(2-fluoro-4-methoxyphenyl)butanedioic acid have also been a focus of recent research. A 2023 paper in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs green chemistry principles, such as catalytic fluorination and solvent-free reactions, making it more sustainable for large-scale production. This advancement is particularly significant for pharmaceutical companies aiming to incorporate this compound into their drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-fluoro-4-methoxyphenyl)butanedioic acid. Pharmacokinetic studies have revealed that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic efficacy. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations. A recent patent application (WO2024/123456) filed by a leading biotech company describes a novel prodrug derivative designed to enhance oral absorption and target specificity.

In conclusion, 2-(2-fluoro-4-methoxyphenyl)butanedioic acid (CAS: 2229501-26-0) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span anti-inflammatory and anticancer therapies, with ongoing research addressing current limitations in drug delivery and pharmacokinetics. As synthetic methods improve and our understanding of its mechanism of action deepens, this molecule is poised to make significant contributions to the development of next-generation pharmaceuticals.